Cas no 50778-59-1 (Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-)
50778-59-1 structure
Product Name:Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
CAS No:50778-59-1
MF:C11H7ClF6O3
MW:336.614903688431
CID:364083
PubChem ID:11427683
Update Time:2025-04-19
Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
- 2,5-bis(2,2,2-trifluoroethoxy)benzoyl chloride
- 2,5-di-(2,2,2-trifluoroethoxy)benzoyl chloride
- DTXSID90465604
- 2,5-bis(2,2,2trifluoroethoxy)benzoic acid chloride
- 50778-59-1
- 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid chloride
- SCHEMBL3480459
-
- Inchi: 1S/C11H7ClF6O3/c12-9(19)7-3-6(20-4-10(13,14)15)1-2-8(7)21-5-11(16,17)18/h1-3H,4-5H2
- InChI Key: UJJXIVQSEUDBLJ-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=CC=1OCC(F)(F)F)OCC(F)(F)F)=O
Computed Properties
- Exact Mass: 335.99881
- Monoisotopic Mass: 335.9987907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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